Cas no 1029108-75-5 (3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid)

3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid structure
1029108-75-5 structure
Product Name:3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
CAS No:1029108-75-5
MF:C8H6N4O2
MW:190.158840656281
MDL:MFCD06738985
CID:1010970
PubChem ID:16740874
Update Time:2025-04-20

3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylic acid
    • 5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid
    • 3-pyrazin-2-yl-1H-pyrazole-5-carboxylic acid
    • 5-(PYRAZINE-2-YL)PYRAZOLE-3-CARBOXYLIC ACID
    • 3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
    • F2198-0730
    • A856610
    • BBL100445
    • 5-(Pyrazin-2-yl)-1H-pyrazole-3-carboxylicacid
    • F11851
    • CS-0111000
    • SCHEMBL23780364
    • STL554239
    • AB28319
    • EN300-1833226
    • AKOS005254289
    • J-000833
    • MFCD06738985
    • DB-014609
    • 5-Pyrazin-2-yl-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • AKOS026721053
    • 1029108-75-5
    • 5-(2-Pyrazinyl)-1H-pyrazole-3-carboxylic acid
    • BS-25576
    • DTXSID90587734
    • MDL: MFCD06738985
    • Inchi: 1S/C8H6N4O2/c13-8(14)6-3-5(11-12-6)7-4-9-1-2-10-7/h1-4H,(H,11,12)(H,13,14)
    • InChI Key: CRXNDMKZOCJVFF-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=NC=CN=2)=NN1)=O

Computed Properties

  • Exact Mass: 190.04900
  • Monoisotopic Mass: 190.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 91.76000
  • LogP: 0.56490

3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1029108-75-5)3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
Order Number:A856610
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:01
Price ($):222.0/433.0/1039.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1029108-75-5)3-(pyrazin-2-yl)-1H-pyrazole-5-carboxylic acid
A856610
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):222.0/433.0/1039.0
Email